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Compound of Interest

Compound Name: 2-Isobutyrylcyclohexanone

Cat. No.: B1365007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 2-
Isobutyrylcyclohexanone (CAS No: 39207-65-3), a valuable intermediate in organic

synthesis. The document outlines its melting and boiling points, supported by detailed

experimental protocols for their determination.

Physicochemical Data
2-Isobutyrylcyclohexanone, also known as 2-(2-methyl-1-oxopropyl)cyclohexanone, is a

dicarbonyl compound with the molecular formula C₁₀H₁₆O₂ and a molecular weight of 168.23

g/mol [1][2]. At room temperature, it typically presents as a liquid.

Quantitative Physical Properties
A summary of the key physical properties of 2-Isobutyrylcyclohexanone is presented in the

table below for easy reference.
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Property Value Conditions

Melting Point 38 °C (100 °F) -

Boiling Point 63 - 64 °C (145 - 147 °F) at 0.1 hPa

Density 1.0076 g/mL at 25 °C

Refractive Index n20/D 1.5006 at 20 °C

Flash Point 104.4 °C (219.9 °F) closed cup

Data sourced from Sigma-Aldrich Safety Data Sheet[3].

Experimental Protocols
The following sections detail the standard methodologies for determining the melting and

boiling points of organic compounds like 2-Isobutyrylcyclohexanone.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline compound, this transition occurs over a narrow temperature range. The

melting point is a crucial indicator of purity, as impurities tend to lower and broaden the melting

range[1][4].

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)[2][3]

Thermometer

Sample of 2-Isobutyrylcyclohexanone

Procedure:

A small amount of finely powdered, dry 2-Isobutyrylcyclohexanone is packed into a

capillary tube to a height of 1-2 cm[2][3].
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The capillary tube is placed in the heating block of the melting point apparatus, adjacent to

the thermometer[3].

The sample is heated rapidly at first to determine an approximate melting range. The

apparatus is then allowed to cool.

For an accurate measurement, a fresh sample is heated at a slower rate, approximately 1-2

°C per minute, as the temperature approaches the approximate melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range. The temperature at which the entire sample becomes a clear liquid is

recorded as the end of the melting range[3].

Boiling Point Determination under Reduced Pressure
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure[5]. Since 2-Isobutyrylcyclohexanone has a relatively high

boiling point at atmospheric pressure, it is often determined under reduced pressure (vacuum)

to prevent decomposition. The reported boiling point of 63-64 °C was determined at 0.1 hPa[3].

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath) or a specialized boiling point apparatus

Vacuum source and manometer

Procedure:

A small volume of 2-Isobutyrylcyclohexanone is placed into the test tube.

A capillary tube, with its open end downwards, is placed inside the test tube containing the

sample[5][6].
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The apparatus is connected to a vacuum system, and the pressure is reduced to the desired

level (e.g., 0.1 hPa), as measured by a manometer.

The heating bath is heated slowly and steadily[6].

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube[5].

The heating is carefully adjusted until a continuous and rapid stream of bubbles is observed.

The temperature at this point is recorded. This temperature represents the boiling point of

the liquid at the applied pressure[6].

Synthetic Workflow Visualization
The synthesis of 2-acylcyclohexanones, such as 2-Isobutyrylcyclohexanone, is commonly

achieved through the acylation of a cyclohexanone enolate. The following diagram illustrates a

general workflow for this synthetic transformation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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